Cas no 2113199-32-7 (ethyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 2113199-32-7
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• CID: 5785594
• PubChem ID: 133062647
• Update Time: 2023-12-26

ethyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2113199-32-7
• ethyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate
• Ethyl 2-amino-5-(3-fluorophenyl)thiazole-4-carboxylate
• EN300-1458398

• Inchi： 1S/C12H11FN2O2S/c1-2-17-11(16)9-10(18-12(14)15-9)7-4-3-5-8(13)6-7/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： UVNGXVSGNCIAQT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 266.05252693g/mol
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų